2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane

• CAS RN: 159264-96-7
• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol
• IUPAC Name: 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-3-phenylpropan-1-one
• InChI: InChI=1S/C18H18O2/c1-13-11-16-12-15(8-10-18(16)20-13)17(19)9-7-14-5-3-2-4-6-14/h2-6,8,10,12-13H,7,9,11H2,1H3
• InChI Key: BIDJZAWEWJHSNW-UHFFFAOYSA-N
• SMILES: CC1CC2=C(O1)C=CC(=C2)C(=O)CCC3=CC=CC=C3
• synonyms: 2-M-PP-B; 2-methyl-5-(3-phenylpropionyl)-1-benzoxolane

Description

2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane, also known as MBDB, is a chemical compound that belongs to the class of phenethylamines. It is a psychoactive drug that has been studied for its potential therapeutic uses.

Mechanism Of Action

2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane acts as a serotonin and dopamine releaser, which means it increases the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other psychoactive drugs, such as MDMA and amphetamines. However, 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane has a lower affinity for the serotonin transporter than MDMA, which may result in a lower risk of neurotoxicity.

Biochemical And Physiological Effects

The biochemical and physiological effects of 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane are similar to those of other psychoactive drugs. It produces feelings of euphoria, increased sociability, and heightened sensory perception. It also increases heart rate, blood pressure, and body temperature. However, the effects of 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane are less potent and shorter-lasting than those of MDMA.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane in lab experiments is that it has a lower risk of neurotoxicity than other psychoactive drugs, such as MDMA. This makes it a safer alternative for studying the effects of serotonin and dopamine release on the brain. However, 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane is still a psychoactive drug and should be used with caution in lab experiments.

Future Directions

There are several future directions for research on 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane. One direction is to investigate its potential therapeutic uses for psychiatric disorders, such as depression and PTSD. Another direction is to study its effects on neurodegenerative diseases, such as Parkinson's disease. Additionally, more research is needed to better understand the mechanism of action of 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane and its potential risks and benefits.

Synthesis Methods

2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane can be synthesized through a multi-step process using readily available starting materials. The synthesis involves the condensation of 2-amino-5-methylphenol with 3-phenylpropanoic acid, followed by reduction and cyclization to form the benzoxolane ring.

Scientific Research Applications

2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane has been studied for its potential therapeutic uses in the treatment of various psychiatric disorders, including depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been investigated for its potential use as an analgesic and as a treatment for neurodegenerative diseases.